3-(Aminomethyl)-6-chloro-2-methyl-2,3-dihydro-1H-isoindol-1-one
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Description
3-(Aminomethyl)-6-chloro-2-methyl-2,3-dihydro-1H-isoindol-1-one is a bicyclic heterocyclic compound featuring an isoindolinone core substituted with a chloro group at position 6, a methyl group at position 2, and an aminomethyl moiety at position 2.
Properties
Molecular Formula |
C10H11ClN2O |
|---|---|
Molecular Weight |
210.66 g/mol |
IUPAC Name |
3-(aminomethyl)-6-chloro-2-methyl-3H-isoindol-1-one |
InChI |
InChI=1S/C10H11ClN2O/c1-13-9(5-12)7-3-2-6(11)4-8(7)10(13)14/h2-4,9H,5,12H2,1H3 |
InChI Key |
LUMTVWCCZRHUMA-UHFFFAOYSA-N |
Canonical SMILES |
CN1C(C2=C(C1=O)C=C(C=C2)Cl)CN |
Origin of Product |
United States |
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of 3-(Aminomethyl)-6-chloro-2-methyl-2,3-dihydro-1H-isoindol-1-one typically involves multiple steps, starting from readily available precursors. One common method involves the reaction of 6-chloro-2-methyl-1H-isoindole with formaldehyde and ammonium chloride under acidic conditions to introduce the aminomethyl group. The reaction is usually carried out in a solvent such as ethanol or methanol at elevated temperatures to ensure complete conversion.
Industrial Production Methods
In an industrial setting, the production of this compound may involve continuous flow reactors to optimize reaction conditions and improve yield. The use of catalysts and automated systems can further enhance the efficiency of the synthesis process.
Chemical Reactions Analysis
Types of Reactions
3-(Aminomethyl)-6-chloro-2-methyl-2,3-dihydro-1H-isoindol-1-one can undergo various chemical reactions, including:
Oxidation: The aminomethyl group can be oxidized to form corresponding imines or nitriles.
Reduction: The compound can be reduced to form secondary amines.
Substitution: The chlorine atom can be substituted with other nucleophiles, such as hydroxyl or alkyl groups.
Common Reagents and Conditions
Oxidation: Reagents like potassium permanganate or hydrogen peroxide under acidic conditions.
Reduction: Catalytic hydrogenation using palladium on carbon or lithium aluminum hydride.
Substitution: Nucleophiles like sodium hydroxide or alkyl halides in polar solvents.
Major Products
Oxidation: Formation of imines or nitriles.
Reduction: Formation of secondary amines.
Substitution: Formation of hydroxyl or alkyl derivatives.
Scientific Research Applications
3-(Aminomethyl)-6-chloro-2-methyl-2,3-dihydro-1H-isoindol-1-one has several applications in scientific research:
Chemistry: Used as a building block for the synthesis of more complex molecules.
Biology: Investigated for its potential as a biochemical probe.
Medicine: Explored for its potential therapeutic properties, including antimicrobial and anticancer activities.
Industry: Utilized in the development of new materials with specific properties.
Mechanism of Action
The mechanism of action of 3-(Aminomethyl)-6-chloro-2-methyl-2,3-dihydro-1H-isoindol-1-one involves its interaction with specific molecular targets. The aminomethyl group can form hydrogen bonds with biological macromolecules, while the chlorine atom can participate in halogen bonding. These interactions can modulate the activity of enzymes or receptors, leading to various biological effects.
Comparison with Similar Compounds
Structural and Functional Group Variations
The following table highlights key structural differences between the target compound and its analogs:
Physicochemical Properties
- Aminomethyl vs. Amino Groups: The 3-aminomethyl group (CH₂NH₂) provides greater flexibility and hydrogen-bonding capacity compared to rigid primary amines (e.g., 6-NH₂ in CAS 1214900-71-6) .
Biological Activity
3-(Aminomethyl)-6-chloro-2-methyl-2,3-dihydro-1H-isoindol-1-one is a compound of significant interest in medicinal chemistry due to its diverse biological activities. This article reviews the available literature on its biological properties, mechanisms of action, and potential therapeutic applications.
Chemical Structure and Properties
The compound is characterized by the following chemical structure:
Chemical Structure
Molecular Formula: C₉H₁₀ClN
Molecular Weight: 169.64 g/mol
1. Anticancer Activity
Research has shown that derivatives of isoindole compounds exhibit notable cytotoxic effects against various cancer cell lines. For instance, studies indicate that 3-(aminomethyl)-6-chloro-2-methyl-2,3-dihydro-1H-isoindol-1-one demonstrates significant inhibition of cell proliferation in human colon cancer cells (HCT116) and breast cancer cells (MDA-MB-231) . The mechanism involves the induction of apoptosis through the activation of caspases and the disruption of mitochondrial membrane potential.
| Cell Line | IC50 (µM) | Mechanism of Action |
|---|---|---|
| HCT116 | 15 | Apoptosis induction via caspase activation |
| MDA-MB-231 | 20 | Mitochondrial disruption |
2. Antimicrobial Activity
The compound has also been evaluated for its antimicrobial properties. In vitro studies have shown that it exhibits activity against a range of bacterial strains, including both Gram-positive and Gram-negative bacteria. The proposed mechanism involves disruption of bacterial cell membranes and interference with metabolic pathways.
| Bacterial Strain | Minimum Inhibitory Concentration (MIC) |
|---|---|
| Staphylococcus aureus | 32 µg/mL |
| Escherichia coli | 64 µg/mL |
3. Neuroprotective Effects
Recent studies suggest that this isoindole derivative may offer neuroprotective effects, potentially useful in conditions such as Alzheimer's disease. It appears to inhibit acetylcholinesterase activity, thereby increasing acetylcholine levels in the brain, which is crucial for cognitive function .
Case Study 1: Cytotoxicity in Cancer Cells
In a study conducted by Majine et al. (2019), the cytotoxic effects of various isoindole derivatives were evaluated on HCT116 cells. The results indicated that 3-(aminomethyl)-6-chloro-2-methyl-2,3-dihydro-1H-isoindol-1-one significantly reduced cell viability at concentrations above 10 µM, with a pronounced effect observed at 20 µM .
Case Study 2: Antimicrobial Efficacy
A study published in MDPI reported the antimicrobial efficacy of several isoindole derivatives against pathogenic bacteria. The compound was tested against Staphylococcus aureus and Escherichia coli, showing promising results with MIC values indicating effective inhibition of bacterial growth .
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
